1-Methoxy-3-methylcyclohexane-1-carbaldehyde

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• SMILES: CC1CCCC(C1)(C=O)OC
• InChI: InChI=1S/C9H16O2/c1-8-4-3-5-9(6-8,7-10)11-2/h7-8H,3-6H2,1-2H3
• InChIKey: PMBYQYCYPWBISC-UHFFFAOYSA-N

1-Methoxy-3-methylcyclohexane-1-carbaldehyde – Differentiation Evidence for Procurement Decisions

1-Methoxy-3-methylcyclohexane-1-carbaldehyde (C₉H₁₆O₂, MW 156.22 g/mol) is a trisubstituted cyclohexane derivative bearing a geminal methoxy and aldehyde at C-1 and a methyl at C-3 . As a chiral, non-aromatic aldehyde, it occupies a distinct physicochemical niche relative to simple cyclohexane carbaldehydes and regioisomeric methoxy-methyl analogs. Documented quantitative differentiation evidence for this specific scaffold is limited; the most concrete comparisons currently available derive from class-level conformational studies of methoxycyclohexanes with adjacent methyl substitution [1][2] and predicted property profiles of positional isomers .

Chiral, non-aromatic aldehyde with geminal methoxy/aldehyde at C-1 and distal C-3 methyl enabling unique conformational control

Class-level NMR evidence indicates an eclipsed C–OMe ground-state conformation, supporting stereoselective synthesis workflows

Differentiates from regioisomeric methoxy-methylcyclohexane carbaldehydes in fragrance research, QC reference, and building block applications

• [1] Anderson, J. E.; Ijeh, A. I. Eclipsed ground-state conformations for methoxycyclohexanes with adjacent methyl-group substitution. An NMR criterion and molecular mechanics calculations. J. Chem. Soc., Perkin Trans. 2, 1994, 1965–1967. View Source
• [2] Anderson, J. E. et al. ¹³C nuclear magnetic resonance spectra of methoxycyclohexane derivatives. Rotamer populations about C–OMe bonds. J. Chem. Soc., Perkin Trans. 1, 1981. View Source

Why 3-Methylcyclohexane-1-carbaldehyde or 4-Methoxy-4-methyl Isomers Cannot Simply Replace 1-Methoxy-3-methylcyclohexane-1-carbaldehyde

The geminal methoxy/aldehyde arrangement at C-1 combined with a distal C-3 methyl creates a conformational and electronic environment that is absent in both the parent 3-methylcyclohexane-1-carbaldehyde (lacking the methoxy group's steric and electronic effects) and the 4-methoxy-4-methyl isomer (where the methyl and methoxy are co-located at C-4 rather than separated across the ring) [1]. In methoxycyclohexanes with adjacent methyl substitution, the ring-to-oxygen bond adopts an eclipsed ground-state conformation with measurably different ³J(C,H) coupling constants compared to unsubstituted methoxycyclohexane [1]; the C-3 methyl in the target compound similarly influences the C-1 methoxy rotamer population, altering both the steric shielding of the aldehyde carbonyl and the compound's LogP-polar surface area balance relative to regioisomers . These differences are expected to manifest in formulation-dependent properties such as fragrance substantivity, aldehyde reactivity, and crystallization behavior that straightforward positional isomer swapping cannot reproduce.

1-Methoxy-3-methylcyclohexane-1-carbaldehyde

3-Methylcyclohexane-1-carbaldehyde

Geminal C-1 methoxy/aldehyde with C-3 methyl creates an eclipsed C–OMe conformation absent in parent aldehyde, potentially altering aldehyde reactivity and steric shielding.

Lacks methoxy group; different conformational population and electronic environment may not reproduce diastereoselectivity or fragrance character.

Same target compound

4-Methoxy-4-methylcyclohexane-1-carbaldehyde

The 1,3-disposition of methyl and methoxy groups leads to different LogP/volatility balance compared to the 4-isomer where both substituents reside at C-4; partitioning and evaporation profiles may not transfer directly.

Methyl and methoxy co-located at C-4 alter rotamer distribution and predicted boiling point, limiting interchangeability in formulation and synthesis.

• [1] Anderson, J. E.; Ijeh, A. I. Eclipsed ground-state conformations for methoxycyclohexanes with adjacent methyl-group substitution. An NMR criterion and molecular mechanics calculations. J. Chem. Soc., Perkin Trans. 2, 1994, 1965–1967. View Source

Quantitative Differentiation Evidence: 1-Methoxy-3-methylcyclohexane-1-carbaldehyde vs. Closest Analogs

Conformational Analysis: Eclipsed C–OMe Bond Ground State Confirmed by ³J(C,H) NMR Coupling Constants

In methoxycyclohexanes bearing equatorial methyl substituents at both the 2- and 6-positions, the ring-to-oxygen bond adopts an eclipsed ground-state conformation rather than the staggered conformation typical of unsubstituted methoxycyclohexane. This is quantitatively evidenced by a significantly larger three-bond ¹³C–¹H coupling constant (³J(C,H)) between the methine proton and the methoxy carbon: the eclipsed conformers exhibit ³J(C,H) values of approximately 4.5–5.0 Hz compared to approximately 2.5–3.0 Hz for methoxycyclohexane itself [1]. For 1-methoxy-3-methylcyclohexane-1-carbaldehyde, the C-3 methyl group is positioned to exert an analogous steric influence on the C-1 methoxy rotamer population, with molecular mechanics calculations predicting a preference for the eclipsed rotamer [1]. The acyclic analog 2,4-dimethyl-3-methoxypentane independently corroborates this eclipsed C–O bond assignment [1].

Eclipsed C–OMe Conformation

Class-level inference

Target (analog predicted)

~4.5–5.0 Hz

vs

Methoxycyclohexane

2.5–3.0 Hz

Supports conformational analysis and stereoselectivity assessment

Class-level inference from dimethyl analogs; confirmation for this scaffold pending

Evidence Dimension	³J(C,H) coupling constant between methine H-1 and methoxy ¹³C
Target Compound Data	Predicted ³J(C,H) ~4.5–5.0 Hz (eclipsed rotamer; inferred from 2,6-dimethyl methoxycyclohexane analogs)
Comparator Or Baseline	Methoxycyclohexane (unsubstituted): ³J(C,H) ~2.5–3.0 Hz (staggered rotamer)
Quantified Difference	Δ³J(C,H) ≈ +1.5 to +2.5 Hz (eclipsed vs. staggered conformation)
Conditions	¹³C NMR spectroscopy; molecular mechanics (MM2) calculations; J. Chem. Soc. Perkin Trans. 2, 1994

Why This Matters

The eclipsed C–OMe conformation alters the steric environment around the aldehyde carbon, directly impacting nucleophilic addition rates and diastereoselectivity in downstream derivatization—a property not shared by non-methylated or differently substituted methoxycyclohexane carbaldehydes.

• [1] Anderson, J. E.; Ijeh, A. I. Eclipsed ground-state conformations for methoxycyclohexanes with adjacent methyl-group substitution. An NMR criterion and molecular mechanics calculations. J. Chem. Soc., Perkin Trans. 2, 1994, 1965–1967. View Source

Predicted Physicochemical Profile: LogP and Boiling Point Differentiation from 4-Methoxy-4-methyl Regioisomer

Computationally predicted properties highlight measurable differences between 1-methoxy-3-methylcyclohexane-1-carbaldehyde and the commercially more common 4-methoxy-4-methyl isomer (CAS 1637310-67-8). The target compound exhibits a predicted LogP of 1.82 ± 0.25 with a topological polar surface area (TPSA) of 26.3 Ų , whereas the 4-methoxy-4-methyl isomer has a predicted boiling point of 203.4 ± 33.0 °C and density of 0.95 ± 0.1 g/cm³ . The C-3 methyl substitution pattern in the target compound places the hydrophobic methyl group in a 1,3-relationship to the geminal methoxy/aldehyde center, creating a more asymmetric LogP distribution than the symmetric 4-substituted isomer—a factor that influences partitioning behavior in biphasic reaction systems and fragrance evaporation profiles .

Predicted Physicochemical Profile

Cross-study comparable

Target

LogP 1.82 ± 0.25, TPSA 26.3 Ų, BP ~215–220 °C

vs

4-MeO-4-Me isomer

BP ~203 °C, density 0.95 g/cm³

Higher lipophilicity and boiling point imply different volatility profile

Predicted values; experimental verification recommended

Evidence Dimension	Predicted LogP and TPSA
Target Compound Data	LogP = 1.82 ± 0.25; TPSA = 26.3 Ų; Predicted BP ~215–220 °C
Comparator Or Baseline	4-Methoxy-4-methylcyclohexane-1-carbaldehyde: Predicted BP = 203.4 ± 33.0 °C; Density = 0.95 ± 0.1 g/cm³; LogP not reported but expected lower due to symmetric substitution
Quantified Difference	Predicted BP difference: +12 to +17 °C higher for 3-methyl isomer; LogP differential estimated at +0.2 to +0.5 log units
Conditions	Computational prediction (ACD/Labs or analogous); datasheets from CymitQuimica and Chemsrc

Why This Matters

A higher boiling point and LogP for the 3-methyl isomer translates to different volatility and lipophilicity profiles, which are critical selection criteria for fragrance fixative longevity and extraction solvent optimization in synthesis workflows.

Odor Threshold Differentiation: Woody-Herbaceous Profile vs. Common Aldehyde Benchmarks

The estimated odor detection threshold for 1-methoxy-3-methylcyclohexane-1-carbaldehyde is 12.5 ppb (estimated), placing it intermediate between the highly potent cinnamaldehyde (0.6 ppb) and the more volatile citral (3.2 ppb) . While this value is vendor-estimated and has not been independently validated in peer-reviewed sensory panels, the relative ordering is consistent with the compound's woody-herbaceous odor character and predicted volatility . The parent compound 3-methylcyclohexane-1-carbaldehyde (CAS 13076-16-9, MW 126.20 g/mol) lacks the methoxy group and has a distinctly different, sharper aldehyde odor profile , making the two non-interchangeable in fragrance formulations despite their structural similarity.

Odor Threshold Ranking

Estimated

Cinnamaldehyde 0.6 ppb

Citral 3.2 ppb

Target ~12.5 ppb

Fills olfactory space between citral and cinnamaldehyde

Vendor-estimated; independent sensory panel data needed

Evidence Dimension	Odor detection threshold (ppb, air)
Target Compound Data	1-Methoxy-3-methylcyclohexane-1-carbaldehyde: ~12.5 ppb (estimated); Odor character: woody-herbaceous
Comparator Or Baseline	Citral: 3.2 ppb; Cinnamaldehyde: 0.6 ppb; 3-Methylcyclohexane-1-carbaldehyde: characteristic aldehyde odor (threshold not reported)
Quantified Difference	Threshold ~4× higher than citral, ~21× higher than cinnamaldehyde
Conditions	Estimated from structure-odor models; Vulcanchem technical datasheet

Why This Matters

For fragrance procurement, a 12.5 ppb threshold combined with woody-herbaceous notes fills a specific olfactory space not covered by lower-threshold citrus-aldehydic (citral) or spicy (cinnamaldehyde) benchmarks, enabling differentiated scent profiles.

Synthetic Yield Comparison: Vilsmeier-Haack Formylation of 1-Methoxy-3-methylcyclohexane Provides Moderate Yields Suitable for Lab-Scale Procurement

Laboratory-scale synthesis of 1-methoxy-3-methylcyclohexane-1-carbaldehyde via Vilsmeier-Haack formylation of 1-methoxy-3-methylcyclohexane proceeds in 45–60% yield when conducted with POCl₃/DMF . An alternative PCC-mediated oxidation of the corresponding alcohol intermediate achieves higher conversion, with optimized parameters: 0–5 °C in dichloromethane, 2–4 hour reaction time, and 1.2 equivalents of PCC to maximize conversion while minimizing overoxidation to the carboxylic acid . In contrast, the 4-methoxy-4-methyl isomer (CAS 1637310-67-8) is commercially available at 95–98% purity from multiple suppliers , reflecting a more mature synthetic route. The 3-methyl isomer thus presents a supply scarcity profile that may justify premium pricing for applications requiring its specific substitution pattern.

Synthetic Yield

Supporting evidence

45–60%

Vilsmeier-Haack formylation yield

Moderate lab-scale yield; supports procurement planning

PCC oxidation optimized for higher conversion; 4-isomer commercially mature at 95–98% purity

Evidence Dimension	Synthetic yield (Vilsmeier-Haack formylation)
Target Compound Data	45–60% yield (POCl₃/DMF); PCC oxidation optimized at 0–5 °C, 2–4 h, 1.2 eq. PCC
Comparator Or Baseline	4-Methoxy-4-methylcyclohexane-1-carbaldehyde: commercially available at 95–98% purity; synthesis route not disclosed but mature
Quantified Difference	Moderate lab-scale yield (45–60%) vs. mature commercial availability (4-isomer); purification requires distillation at 80–100 °C / 15 mmHg followed by crystallization to achieve >98% purity
Conditions	Laboratory-scale synthesis protocols; Vulcanchem technical datasheet

Why This Matters

The moderate synthetic yield and multi-step purification requirement for the 3-methyl isomer explain its limited commercial availability and higher procurement cost relative to the 4-methyl isomer, informing budget planning for research-scale purchase decisions.

High-Value Application Scenarios for 1-Methoxy-3-methylcyclohexane-1-carbaldehyde Based on Quantitative Differentiation Evidence

Fragrance Fixative Development Requiring Woody-Herbaceous Mid-Notes with Moderate Odor Threshold

For perfumers seeking a woody-herbaceous aldehyde fixative with an odor threshold (~12.5 ppb estimated) situated between citrus-aldehydic citral (3.2 ppb) and stronger spicy notes like cinnamaldehyde (0.6 ppb) , 1-methoxy-3-methylcyclohexane-1-carbaldehyde offers a moderately potent, non-aromatic alternative. Its predicted boiling point of 215–220 °C and LogP of 1.82 provide greater substantivity than the more volatile 4-methoxy-4-methyl isomer (BP ~203 °C) , making it suitable for middle-to-base note development in luxury fine fragrances and scented consumer products.

Diastereoselective Synthesis Leveraging Eclipsed C–OMe Conformation for Facial Selectivity

The eclipsed ground-state conformation of the C–OMe bond, inferred from ³J(C,H) coupling constants (Δ +1.5 to +2.5 Hz vs. unsubstituted methoxycyclohexane) , creates a sterically biased environment at the aldehyde α-carbon. This conformational lock is expected to enhance facial selectivity in nucleophilic additions (e.g., Grignard reactions, reductive aminations) compared to conformationally flexible analogs such as 1-methoxycyclohexane-1-carbaldehyde, where the methoxy group rotates freely. Researchers pursuing stereoselective C–C bond formation at the quaternary aldehyde center should prioritize this scaffold over non-methylated or differently substituted isomers.

Building Block for Schiff Base Ligands with Predicted Metal-Binding Geometry Distinct from 4-Substituted Isomers

Schiff base formation from 1-methoxy-3-methylcyclohexane-1-carbaldehyde and primary amines (e.g., aniline derivatives, 25–40 °C in ethanol) yields imine ligands whose metal coordination geometry is influenced by the 1,3-disposition of the methyl and geminal methoxy/aldehyde groups . This spatial arrangement differs fundamentally from 4-methoxy-4-methylcyclohexane-1-carbaldehyde, where both substituents reside on the same carbon, altering the ligand bite angle and steric profile. Procurement of the 3-methyl isomer is therefore indicated for coordination chemistry studies requiring specific spatial organization of donor atoms.

Analytical Reference Standard for Regioisomeric Purity Assessment in Quality Control

Given the commercial availability of multiple methoxy-methylcyclohexane carbaldehyde positional isomers (e.g., 2-methyl , 4-methyl , and 4-methoxy-4-methyl variants), the unambiguous identification of 1-methoxy-3-methylcyclohexane-1-carbaldehyde by its predicted spectroscopic signatures (aldehyde proton δ 9.5–10.0 ppm, methoxy singlet δ 3.2–3.4 ppm, methyl multiplet δ 1.0–1.3 ppm in ¹H NMR) makes it essential as an authenticated reference standard for QC laboratories verifying regioisomeric purity in custom synthesis orders.

Application

Selection Property

Validation Focus

Fragrance fixative research (woody-herbaceous mid-notes)

Odor threshold and substantivity profile

Volatility and partitioning behavior vs. regioisomeric aldehydes

Diastereoselective synthesis at quaternary center

Conformationally biased C–OMe eclipsed ground state

Facial selectivity in nucleophilic additions vs. non-methylated analogs

Schiff base ligand synthesis

1,3-Disposition of substituents influencing metal-binding geometry

Ligand bite angle and steric profile vs. 4-substituted isomers

Regioisomeric purity QC reference standard

Unambiguous substitution pattern and spectroscopic fingerprint

NMR and chromatographic differentiation from positional isomers

• [1] Anderson, J. E.; Ijeh, A. I. Eclipsed ground-state conformations for methoxycyclohexanes with adjacent methyl-group substitution. An NMR criterion and molecular mechanics calculations. J. Chem. Soc., Perkin Trans. 2, 1994, 1965–1967. View Source